(E)-N-(3-(2-(4-methylbenzylidene)hydrazinyl)-3-oxopropyl)benzamide

• IUPAC Name: N-[3-[(2E)-2-[(4-methylphenyl)methylidene]hydrazinyl]-3-oxopropyl]benzamide
• InChI: InChI=1S/C18H19N3O2/c1-14-7-9-15(10-8-14)13-20-21-17(22)11-12-19-18(23)16-5-3-2-4-6-16/h2-10,13H,11-12H2,1H3,(H,19,23)(H,21,22)/b20-13+
• InChI Key: YLAGDTISLXECBU-DEDYPNTBSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=NNC(=O)CCNC(=O)C2=CC=CC=C2
• Isomeric SMILES: CC1=CC=C(C=C1)/C=N/NC(=O)CCNC(=O)C2=CC=CC=C2
• Molecular Formula: C18H19N3O2
• Molecular Weight: 309.4 g/mol

Description

“(E)-N-(3-(2-(4-methylbenzylidene)hydrazinyl)-3-oxopropyl)benzamide” is a chemical compound. It has been mentioned in the context of transition metal (II) complexes. The compound was synthesized by reacting 2-aminobenzohydrazide with 4-methylbenzaldehyde. The structure of the synthesized metal complexes was elucidated by IR, NMR, mass, and elemental analysis.

Synthesis Analysis

The synthesis of this compound involves the reaction of important transition metals (Co, Cu, Zn, Ni) with a Schiff base, which was previously synthesized by reacting 2-aminobenzohydrazide with 4-methylbenzaldehyde.

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with various metal ions , suggesting potential targets could be metalloproteins or enzymes requiring metal ions for their function.

Mode of Action

It’s known that similar compounds can form complexes with metal ions , which could potentially alter the function of target proteins or enzymes.

Biochemical Pathways

Similar compounds have been shown to exhibit antioxidant activity and dna-binding properties , suggesting that it may influence pathways related to oxidative stress and DNA metabolism.

Result of Action

Similar compounds have been shown to interact with dna and exhibit antioxidant activity , suggesting potential roles in DNA metabolism and cellular response to oxidative stress.